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Compound of Interest

Compound Name: Ro 04-5595

Cat. No.: B15618879 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Ro 04-5595 hydrochloride is a potent and selective antagonist of the N-methyl-D-aspartate

(NMDA) receptor, specifically targeting subtypes containing the GluN2B (formerly NR2B)

subunit. This technical guide provides an in-depth overview of the core chemical properties of

Ro 04-5595 hydrochloride, including its physicochemical characteristics, synthesis, and

analytical methodologies. Detailed experimental protocols, where available, are presented to

facilitate further research and development. The document also illustrates the compound's

mechanism of action within the broader context of NMDA receptor signaling pathways, offering

a valuable resource for professionals in neuroscience and drug discovery.

Core Chemical and Physical Properties
Ro 04-5595 hydrochloride is a synthetic molecule belonging to the tetrahydroisoquinoline class

of compounds. Its hydrochloride salt form enhances its solubility in aqueous solutions, a critical

property for experimental and potential therapeutic applications.

Data Presentation: Physicochemical Characteristics
The following table summarizes the key quantitative data for Ro 04-5595 hydrochloride,

compiled from various sources.
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Property Value Source(s)

IUPAC Name

1-[2-(4-chlorophenyl)ethyl]-6-

methoxy-2-methyl-3,4-dihydro-

1H-isoquinolin-7-

ol;hydrochloride

[1]

CAS Number 64047-73-0 [1][2]

Molecular Formula C₁₉H₂₃Cl₂NO₂ [1][2]

Molecular Weight 368.3 g/mol [1][2]

Purity
>98% (typically assessed by

HPLC)
[1][2]

Solubility
Soluble to 15 mM in water and

to 100 mM in DMSO.
[1]

Storage

Store in a sealed, cool, and dry

condition. Stock solutions can

be stored below -20°C for

several months.

[1]

Binding Affinity (Ki)
31 nM for GluN2B-containing

NMDA receptors.
[3][4]

Synthesis and Characterization
The synthesis of Ro 04-5595 hydrochloride involves the construction of the core

tetrahydroisoquinoline scaffold, followed by functional group manipulations. While a detailed,

step-by-step protocol for the non-radiolabeled compound is not readily available in the public

domain, a plausible synthetic route can be inferred from the synthesis of its radiolabeled analog

and general organic chemistry principles for similar structures, such as the Bischler-Napieralski

or Pictet-Spengler reactions.

Experimental Workflow: Plausible Synthesis Route
The following diagram illustrates a potential workflow for the synthesis of Ro 04-5595.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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